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Compound of Interest

Compound Name: H-Met-Leu-AMC TFA

Cat. No.: B1450689 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
H-Met-Leu-AMC TFA (L-Methionyl-L-leucyl-7-amino-4-methylcoumarin trifluoroacetate salt) is

a specialized fluorogenic peptide substrate designed for the sensitive detection of protease

activity in biochemical assays.[1] Its utility lies in the covalent linkage of the fluorescent

molecule 7-amino-4-methylcoumarin (AMC) to the dipeptide Met-Leu via an amide bond. In the

presence of a specific protease that recognizes and cleaves this bond, the free AMC molecule

is released. This cleavage event liberates the fluorophore from a quenched state, resulting in a

significant increase in fluorescence intensity. The rate of AMC release is directly proportional to

the enzyme's activity, which can be quantified using a fluorometer.[2][3]

The proper preparation of a concentrated stock solution is a critical first step for ensuring

accuracy, reproducibility, and reliability in experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of H-Met-Leu-AMC TFA stock

solutions.

Physicochemical Properties
A summary of the key quantitative data for H-Met-Leu-AMC TFA is presented below.
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Property Value Reference

CAS Number 1926163-55-4 [1][4]

Molecular Formula C₂₁H₂₉N₃O₄S·C₂HF₃O₂ [1][4]

Molecular Weight 533.57 g/mol [1][4]

Appearance Solid / Powder

Excitation Wavelength (Free

AMC)
340-380 nm [2][3][5]

Emission Wavelength (Free

AMC)
440-460 nm [2][3][5]

Stock Solution Preparation
To ensure accurate and reproducible results, it is recommended to prepare a concentrated

stock solution in an appropriate organic solvent, which can then be diluted to the final working

concentration in the desired aqueous assay buffer. H-Met-Leu-AMC TFA is generally insoluble

in water but soluble in organic solvents like Dimethyl Sulfoxide (DMSO).[4]

3.1. Materials and Equipment

H-Met-Leu-AMC TFA powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes (amber or covered in foil)

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Stock Solution Calculation Table
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The following table provides the mass of H-Met-Leu-AMC TFA required to prepare a 10 mM

stock solution in DMSO for several common volumes.

Desired Stock Volume
Mass of H-Met-Leu-AMC TFA (MW =
533.57)

100 µL 0.53 mg

500 µL 2.67 mg

1 mL 5.34 mg

5 mL 26.68 mg

Calculation Formula:Mass (mg) = Desired Concentration (mM) × Final Volume (mL) ×

Molecular Weight ( g/mol ) / 1000

3.3. Experimental Protocol: Preparing a 10 mM Stock Solution

Acclimatization: Before opening, allow the vial of H-Met-Leu-AMC TFA powder to equilibrate

to room temperature for 15-20 minutes to prevent condensation.

Weighing: Carefully weigh the required mass of H-Met-Leu-AMC TFA (e.g., 5.34 mg for 1

mL of stock) in a suitable container. To minimize handling of the powder, it is often easier to

add the solvent directly to the manufacturer's vial if the amount is pre-weighed.

Dissolution: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear, homogenous solution should be observed. If needed, gentle

warming or brief sonication can aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in light-protected

microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C.[4][6] When stored properly, the DMSO stock

solution should be stable for several months.[7][8] Always protect the solution from light.
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Application Workflow: General Protease Assay
The prepared H-Met-Leu-AMC TFA stock solution is typically used in a fluorometric assay to

measure protease activity. The general workflow involves diluting the stock solution into an

assay buffer to a final working concentration, adding the enzyme source (e.g., cell lysate,

purified protein), and monitoring the increase in fluorescence over time.
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1. H-Met-Leu-AMC TFA
Stock Solution (in DMSO)

2. Prepare Working Solution
(Dilute Stock in Assay Buffer)

3. Initiate Reaction
(Add Enzyme/Sample to Substrate)

4. Incubate at Optimal Temperature
(e.g., 37°C)

5. Measure Fluorescence Over Time
(Ex: ~380nm / Em: ~460nm)

6. Data Analysis
(Calculate Initial Rate, V₀)

Click to download full resolution via product page

Figure 1. General workflow for a protease assay using a fluorogenic AMC substrate.
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Safety and Handling
Handle H-Met-Leu-AMC TFA in accordance with standard laboratory safety procedures.

The toxicological properties have not been fully investigated. It should be treated as a

potentially hazardous substance.

Avoid inhalation of dust and direct contact with skin and eyes.

Wear appropriate personal protective equipment at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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